2-((difluoromethyl)sulfonyl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfonyl)-N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C17H17F2N3O5S2/c1-21-13-7-3-4-8-14(13)22(29(21,26)27)11-10-20-16(23)12-6-2-5-9-15(12)28(24,25)17(18)19/h2-9,17H,10-11H2,1H3,(H,20,23)
• InChI Key: NOSUNAGAHNPSFB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)CCNC(=O)C3=CC=CC=C3S(=O)(=O)C(F)F
• Molecular Formula: C17H17F2N3O5S2
• Molecular Weight: 445.5 g/mol
• CAS No.: 2034488-95-2

Description

This compound is a benzamide derivative featuring a difluoromethyl sulfonyl group (–SO₂CF₂H) attached to the benzene ring. The ethylamine side chain is linked to a benzo[c][1,2,5]thiadiazole ring system substituted with a methyl group and two sulfonyl oxygen atoms (2,2-dioxide).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown

Mode of Action

It is known that the compound contains a difluoromethylsulfonyl group, which is often used in pharmaceutical chemistry for its potential to form strong bonds with target proteins, thereby modulating their activity.

Biological Activity

The compound 2-((difluoromethyl)sulfonyl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzamide is a novel synthetic molecule that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological properties, focusing on its antitumor and antimicrobial activities, as well as other relevant biological functions.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Difluoromethyl sulfonyl group : This functional group is known for enhancing the lipophilicity and bioactivity of compounds.
• Thiadiazole moiety : The presence of this heterocyclic structure is often associated with diverse biological activities, including antimicrobial and antitumor effects.

Antitumor Activity

Recent studies have indicated that compounds similar to 2-((difluoromethyl)sulfonyl)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzamide exhibit significant antitumor properties. For instance:

• Cell Line Studies : Compounds with similar structures were tested on various human lung cancer cell lines (A549, HCC827, NCI-H358). Results showed IC50 values indicating effective inhibition of cell proliferation in 2D cultures compared to 3D cultures. Notably, some derivatives demonstrated IC50 values in the low micromolar range (e.g., HCC827 IC50 = 6.26 μM) .

Compound	Cell Line	IC50 (μM)	Assay Type
Compound A	A549	8.00	2D
Compound B	HCC827	6.26	2D
Compound C	NCI-H358	16.00	3D

Antimicrobial Activity

The compound's potential antimicrobial activity has also been explored:

• Microbial Testing : Similar compounds were evaluated against Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria. Some showed promising antibacterial activity with minimum inhibitory concentration (MIC) values indicating effectiveness against these pathogens .

The proposed mechanisms for the biological activity of such compounds include:

• DNA Intercalation : Many derivatives bind to DNA, disrupting replication and transcription processes.
• Enzyme Inhibition : The sulfonyl group may interact with various enzymes involved in cancer cell metabolism or microbial growth.

Case Studies

Several case studies have highlighted the efficacy of related compounds:

• Study on Benzothiazole Derivatives : A study demonstrated that benzothiazole derivatives exhibited high antitumor activity in vitro against multiple cancer cell lines. The presence of difluoromethyl groups enhanced their potency .
• Antimicrobial Screening : Another investigation revealed that certain sulfonyl derivatives displayed significant antimicrobial activity against resistant strains of bacteria, suggesting their potential as new antimicrobial agents .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

The compound shares structural homology with sulfonamide- and benzothiadiazole-containing derivatives. Key analogs include:

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Applications/Notes	References
Target Compound	–SO₂CF₂H, 3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazole, benzamide	~400 (estimated)	Hypothesized pesticidal/pharmaceutical activity	–
4-Ethoxy-3-fluoro-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)benzenesulfonamide	–SO₂N–, 4-ethoxy-3-fluoro substituent, same benzo[c][1,2,5]thiadiazole core	~423 (estimated)	Structural analog with altered sulfonamide substituent
N-(2-(6-Fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)methanesulfonamide	–SO₂CH₃, 6-fluoro substitution on benzo[c][1,2,5]thiadiazole	323.4	Methanesulfonamide variant; lower molecular weight
Sulfentrazone (N-(2,4-dichloro-5-(4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl)phenyl)methanesulfonamide)	–SO₂CH₃, difluoromethyl-triazolone core	387.2	Herbicide; shares difluoromethyl group
Metsulfuron-methyl (Methyl 2-(((((4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino)carbonyl)amino)sulfonyl)benzoate)	–SO₂–, triazine ring, methyl ester	381.4	Sulfonylurea herbicide; highlights sulfonylurea bioactivity

Physicochemical Properties

• Molecular Weight : The target compound (~400 g/mol) is heavier than the methanesulfonamide analog (323.4 g/mol) due to the difluoromethyl sulfonyl group and benzamide moiety .
• Stability: The benzo[c][1,2,5]thiadiazole 2,2-dioxide core is electron-deficient, which may increase resistance to oxidative degradation compared to non-sulfonated heterocycles .

Spectral Characteristics

• IR Spectroscopy : Expected S=O stretches at ~1250–1350 cm⁻¹ (sulfonamide) and C-F stretches at ~1100–1200 cm⁻¹ (difluoromethyl), aligning with data from and .
• NMR : The benzo[c][1,2,5]thiadiazole ring protons would appear as deshielded signals (δ 7.5–8.5 ppm), similar to analogs in and .

Q & A

Q. What are the critical steps in synthesizing the benzothiadiazole core of this compound, and how can reaction efficiency be maximized?

The benzothiadiazole ring system is typically synthesized via cyclization reactions. For example, thiadiazole derivatives are prepared by reacting N-phenylhydrazinecarboxamides with isothiocyanates in acetonitrile under reflux, followed by iodine-mediated cyclization in DMF . To maximize efficiency, stoichiometric control of iodine (acting as an oxidizing agent) and use of triethylamine as a base are critical to minimize side products. Reaction monitoring via TLC or HPLC is recommended to optimize cyclization completion.

Q. Which spectroscopic methods are essential for confirming the structural integrity of the difluoromethyl sulfonyl group?

• 19F NMR : To verify the presence and environment of fluorine atoms in the difluoromethyl group.
• IR Spectroscopy : Confirms sulfonyl (S=O) stretches near 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹.
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight and isotopic patterns for sulfur and fluorine .

Q. What are the common biological targets for compounds containing a sulfonylbenzamide moiety, and how can initial activity screens be designed?

Sulfonylbenzamide derivatives often target enzymes like cyclooxygenases (COX) or kinases. Initial screens should include:

• In vitro enzyme inhibition assays (e.g., COX-1/2 inhibition protocols described for similar sulfonamide compounds ).
• Cytotoxicity assays (e.g., MTT tests on cancer cell lines) to differentiate therapeutic efficacy from nonspecific toxicity .

Advanced Questions

Q. How can computational modeling guide the optimization of this compound’s binding affinity to Keap1-Nrf2 pathway targets?

Molecular docking studies using software like AutoDock Vina can predict binding poses between the sulfonylbenzamide group and Keap1’s cysteine residues. Key steps:

• Protein Preparation : Retrieve Keap1’s crystal structure (PDB: 2FLU) and remove water molecules.
• Ligand Parameterization : Assign partial charges to the compound using Gaussian-based DFT calculations.
• Binding Free Energy Analysis : Use MM-GBSA to rank derivatives based on predicted affinity .

Q. When observing discrepancies in cytotoxicity data across cell lines, what experimental strategies can identify confounding factors?

• Metabolic Profiling : Use LC-MS to assess intracellular metabolite changes, which may reveal off-target effects (e.g., redox imbalance).
• Proteomic Analysis : Compare protein expression in sensitive vs. resistant cell lines via Western blot or SILAC labeling.
• Orthogonal Assays : Validate results using alternate methods (e.g., ATP-based viability assays alongside flow cytometry for apoptosis) .

Q. How can researchers address low yields during the coupling of the difluoromethyl sulfonyl group to the benzamide scaffold?

• Protecting Group Strategy : Temporarily protect the benzamide’s amine with Boc groups to prevent sulfonation at undesired positions.
• Catalyst Screening : Test Pd(II) or Cu(I) catalysts for Suzuki-Miyaura coupling if aryl halide intermediates are used.
• Solvent Optimization : Use polar aprotic solvents (e.g., DMF) to stabilize transition states, as demonstrated in sulfonyl-triazine syntheses .

Methodological Considerations Table

Challenge	Methodological Solution	Key References
Low cyclization efficiency	Iodine-mediated cyclization in DMF with Et₃N
Sulfonyl group instability	Boc protection of amines during sulfonation
Bioassay variability	Orthogonal assays (MTT + ATP-based viability)
Fluorine detection	19F NMR + HRMS isotopic pattern analysis